3-cyclopropyl-5-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole

• IUPAC Name: 3-cyclopropyl-5-[[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-3-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H23N5O3S/c1-11-17-15(10-20(11)2)25(22,23)21-7-3-4-12(9-21)8-14-18-16(19-24-14)13-5-6-13/h10,12-13H,3-9H2,1-2H3
• InChI Key: CNVBKLKPQDTXPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCC(C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C16H23N5O3S
• Molecular Weight: 365.5 g/mol

Description

3-cyclopropyl-5-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H23N5O3S and its molecular weight is 365.45. The purity is usually 95%.
BenchChem offers high-quality 3-cyclopropyl-5-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclopropyl-5-((1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities and Therapeutic Applications

1,3,4-Oxadiazole derivatives exhibit a wide range of biological activities. They have been synthesized and evaluated for their potential in inhibiting butyrylcholinesterase (BChE), a target for Alzheimer's disease, showcasing the importance of such compounds in developing neuroprotective therapies (Khalid et al., 2016). Furthermore, certain 1,3,4-oxadiazole compounds have demonstrated effectiveness in killing cancer cells through the inhibition of oxidative phosphorylation (OXPHOS) and glycolysis, indicating their potential as anticancer agents (Sica et al., 2019). Additionally, the antibacterial properties of these compounds have been explored, with some derivatives showing moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Enzyme Inhibition and Molecular Docking Studies

The enzyme inhibition capabilities of 1,3,4-oxadiazole derivatives have been a focal point of research. These compounds have been subjected to molecular docking studies to understand their interactions with biological targets, such as BChE. Such studies provide insights into the mechanism of action and potential therapeutic applications of these compounds (Khalid et al., 2016).

Anticancer Potential

The synthesis and evaluation of 1,3,4-oxadiazole derivatives as anticancer agents have been documented. Some compounds have shown promising results in vitro, suggesting their potential as novel anticancer therapies (Sica et al., 2019).